3-chloro-4-ethoxy-N-ethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide

• IUPAC Name: 3-chloro-4-ethoxy-N-ethyl-N-(2-morpholin-4-yl-2-oxoethyl)benzenesulfonamide
• InChI: InChI=1S/C16H23ClN2O5S/c1-3-19(12-16(20)18-7-9-23-10-8-18)25(21,22)13-5-6-15(24-4-2)14(17)11-13/h5-6,11H,3-4,7-10,12H2,1-2H3
• InChI Key: RJFCNKVOFWXDKZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCOCC1)S(=O)(=O)C2=CC(=C(C=C2)OCC)Cl
• Molecular Formula: C16H23ClN2O5S
• Molecular Weight: 390.9 g/mol

Description

3-chloro-4-ethoxy-N-ethyl-N-[2-(4-morpholinyl)-2-oxoethyl]benzenesulfonamide is a chemical compound that has been widely used in scientific research. This compound is also known by its chemical name, CEES, and has been studied for its potential applications in various fields of research. In

Scientific Research Applications

CEES has been studied for its potential applications in various fields of research. One of the primary areas of research has been in the field of toxicology. CEES has been shown to have toxic effects on various organs, including the skin, eyes, lungs, and liver. It has also been studied as a potential chemical warfare agent.
CEES has also been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of certain types of cancer.

Mechanism of Action

CEES exerts its toxic effects through the formation of reactive oxygen species (ROS) and the depletion of glutathione. ROS are highly reactive molecules that can cause damage to cells and tissues. Glutathione is an antioxidant that helps to protect cells from oxidative damage. Depletion of glutathione can lead to increased oxidative stress and cellular damage.
Biochemical and Physiological Effects
CEES has been shown to have a number of biochemical and physiological effects. It has been shown to cause DNA damage, lipid peroxidation, and protein oxidation. It has also been shown to cause inflammation and apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using CEES in lab experiments is that it can be used to study the effects of oxidative stress on cells and tissues. It can also be used to study the mechanisms of action of other toxic compounds.
One limitation of using CEES in lab experiments is that it is highly toxic and can be dangerous to handle. It also has a short half-life, which can make it difficult to work with.

Future Directions

There are a number of future directions for research on CEES. One area of research is the development of antidotes for CEES exposure. Another area of research is the development of therapies that can protect against the toxic effects of CEES. Additionally, further research is needed to fully understand the mechanisms of action of CEES and its potential applications in various fields of research.
Conclusion
In conclusion, CEES is a chemical compound that has been widely studied for its potential applications in various fields of research. It is synthesized through the Gabriel synthesis and exerts its toxic effects through the formation of reactive oxygen species and the depletion of glutathione. CEES has been shown to have a number of biochemical and physiological effects, and has both advantages and limitations for use in lab experiments. There are a number of future directions for research on CEES, including the development of antidotes and therapies, and further exploration of its mechanisms of action and potential applications.

Synthesis Methods

CEES can be synthesized through a process known as the Gabriel synthesis. This involves the reaction of potassium phthalimide with ethyl chloroacetate to form potassium ethyl phthalimide. This intermediate is then reacted with ethylamine to form N-ethylphthalimide. The final step involves the reaction of N-ethylphthalimide with 3-chloro-4-ethoxybenzenesulfonyl chloride to produce CEES.